Cas no 24788-09-8 (1-(2,2-Dimethylpropyl)-4-fluorobenzene)
1-(2,2-Dimethylpropyl)-4-fluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- EN300-765300
- 1-(2,2-dimethylpropyl)-4-fluorobenzene
- 24788-09-8
- SCHEMBL72988
- 1-(2,2-Dimethylpropyl)-4-fluorobenzene
-
- Inchi: 1S/C11H15F/c1-11(2,3)8-9-4-6-10(12)7-5-9/h4-7H,8H2,1-3H3
- InChI Key: RCXJXUYAJHPPSV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CC(C)(C)C
Computed Properties
- Exact Mass: 166.115778641g/mol
- Monoisotopic Mass: 166.115778641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
1-(2,2-Dimethylpropyl)-4-fluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-765300-0.05g |
1-(2,2-dimethylpropyl)-4-fluorobenzene |
24788-09-8 | 95.0% | 0.05g |
$1032.0 | 2025-03-21 | |
| Enamine | EN300-765300-0.1g |
1-(2,2-dimethylpropyl)-4-fluorobenzene |
24788-09-8 | 95.0% | 0.1g |
$1081.0 | 2025-03-21 | |
| Enamine | EN300-765300-0.25g |
1-(2,2-dimethylpropyl)-4-fluorobenzene |
24788-09-8 | 95.0% | 0.25g |
$1131.0 | 2025-03-21 | |
| Enamine | EN300-765300-0.5g |
1-(2,2-dimethylpropyl)-4-fluorobenzene |
24788-09-8 | 95.0% | 0.5g |
$1180.0 | 2025-03-21 | |
| Enamine | EN300-765300-1.0g |
1-(2,2-dimethylpropyl)-4-fluorobenzene |
24788-09-8 | 95.0% | 1.0g |
$1229.0 | 2025-03-21 | |
| Enamine | EN300-765300-2.5g |
1-(2,2-dimethylpropyl)-4-fluorobenzene |
24788-09-8 | 95.0% | 2.5g |
$2408.0 | 2025-03-21 | |
| Enamine | EN300-765300-5.0g |
1-(2,2-dimethylpropyl)-4-fluorobenzene |
24788-09-8 | 95.0% | 5.0g |
$3562.0 | 2025-03-21 | |
| Enamine | EN300-765300-10.0g |
1-(2,2-dimethylpropyl)-4-fluorobenzene |
24788-09-8 | 95.0% | 10.0g |
$5283.0 | 2025-03-21 |
1-(2,2-Dimethylpropyl)-4-fluorobenzene Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-(2,2-Dimethylpropyl)-4-fluorobenzene
Chemical Profile of 1-(2,2-Dimethylpropyl)-4-fluorobenzene (CAS No. 24788-09-8)
1-(2,2-Dimethylpropyl)-4-fluorobenzene, identified by its Chemical Abstracts Service (CAS) number 24788-09-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound belongs to the class of fluorinated benzenes, which are widely studied for their potential applications in drug design, organic electronics, and catalysis. The presence of a fluoro substituent at the para position relative to a tertiary butyl group introduces distinct steric and electronic effects that make this molecule a valuable intermediate in synthetic chemistry.
The structural features of 1-(2,2-Dimethylpropyl)-4-fluorobenzene contribute to its versatility in chemical applications. The tertiary butyl group ((CH₃)₃C-) provides a bulky substituent that can influence molecular packing and intermolecular interactions, while the fluorine atom (F) introduces electron-withdrawing effects that modulate the reactivity and electronic properties of the aromatic ring. These characteristics make it a promising candidate for further functionalization in medicinal chemistry and materials science.
In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles in drug development. The fluorine atom can significantly influence the binding affinity of small molecules to biological targets by affecting hydrogen bonding interactions and lipophilicity. For instance, studies have demonstrated that fluorine substitution at specific positions in benzene derivatives can lead to more potent and selective inhibitors of enzymes and receptors involved in various diseases.
1-(2,2-Dimethylpropyl)-4-fluorobenzene has been explored as a key intermediate in the synthesis of novel pharmaceuticals. Researchers have leveraged its reactive sites to develop intermediates for antiviral, anticancer, and anti-inflammatory agents. The tertiary butyl group serves as a handle for further derivatization through reactions such as nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. Additionally, the fluoro substituent enhances the compound's stability toward degradation pathways that commonly occur in biological systems, making it an attractive scaffold for drug candidates.
From a materials science perspective, 1-(2,2-Dimethylpropyl)-4-fluorobenzene exhibits interesting electronic properties due to its aromatic system and fluoro group. Fluorinated benzenes are known to exhibit high charge carrier mobility, making them suitable for applications in organic semiconductors and light-emitting diodes (OLEDs). The steric bulk introduced by the tertiary butyl group can also influence molecular orientation and packing in thin films, which is critical for optimizing device performance in electronic applications.
Recent advancements in computational chemistry have enabled more precise predictions of the reactivity and properties of 1-(2,2-Dimethylpropyl)-4-fluorobenzene. Molecular modeling studies have revealed insights into how the fluoro substituent affects electron density distribution across the aromatic ring, providing guidance for rational drug design. Furthermore, density functional theory (DFT) calculations have been used to optimize synthetic routes toward this compound, streamlining its production while minimizing unwanted byproducts.
The pharmaceutical industry has also utilized 1-(2,2-Dimethylpropyl)-4-fluorobenzene as a building block for developing new therapeutic agents. For example, researchers have incorporated this scaffold into kinase inhibitors targeting cancer-related pathways. The combination of steric hindrance from the tertiary butyl group and electronic modulation from the fluoro atom allows for precise tuning of binding interactions with protein targets. This has led to the discovery of several lead compounds with promising preclinical activity.
In conclusion,1-(2,2-Dimethylpropyl)-4-fluorobenzene (CAS No. 24788-09-8) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis and materials engineering. As research continues to uncover new applications for fluorinated aromatic compounds,1-(2,2-Dimethylpropyl)-4-fluorobenzene is poised to play an increasingly significant role in advancing both medicinal chemistry and materials science.
24788-09-8 (1-(2,2-Dimethylpropyl)-4-fluorobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)